1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane

• CAS No.: 200443-65-8
• Molecular Formula: C7H10N6O14
• Molecular Weight: 402.19 g/mol
• IUPAC Name: 1,1,1-trinitro-3-(3,3,3-trinitropropoxymethoxy)propane
• InChI: InChI=1S/C7H10N6O14/c14-8(15)6(9(16)17,10(18)19)1-3-26-5-27-4-2-7(11(20)21,12(22)23)13(24)25/h1-5H2
• InChI Key: ALXPKYJZHJUOAK-UHFFFAOYSA-N
• Canonical SMILES: C(COCOCCC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-])C([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]

Description

1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane is a chemical compound known for its complex structure and potential applications in various fields

Preparation Methods

The synthesis of 1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane involves multiple steps, typically starting with the nitration of precursor compounds. The reaction conditions often require careful control of temperature and the use of strong acids like nitric acid and sulfuric acid. Industrial production methods may involve large-scale nitration processes with stringent safety measures due to the compound’s reactive nature.

Chemical Reactions Analysis

1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can convert the nitro groups to amino groups, altering the compound’s properties.

Substitution: The nitro groups can be substituted with other functional groups, depending on the reagents and conditions used.

Common reagents for these reactions include reducing agents like hydrogen gas and catalysts, as well as oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying nitration reactions.

Biology: Investigated for its potential effects on biological systems, including its interactions with enzymes and proteins.

Medicine: Explored for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of specialized materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane involves its interaction with molecular targets such as enzymes and proteins. The nitro groups play a crucial role in these interactions, potentially leading to changes in the activity of the target molecules. The pathways involved may include redox reactions and the formation of reactive intermediates.

Comparison with Similar Compounds

1,1,1-Trinitro-3-[(3,3,3-trinitropropoxy)methoxy]propane can be compared with other nitro-containing compounds, such as:

1,1,1-Trinitropropane: A simpler compound with fewer nitro groups, leading to different reactivity and applications.

1,1,1-Trinitro-2,2-bis(nitrooxy)propane: Another complex nitro compound with distinct properties and uses.